Cas no 3010-04-6 (Acetonitrile,2-(butylamino)-)

• Product Name: Acetonitrile,2-(butylamino)-
• CAS No: 3010-04-6
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD00001888
• CID: 313492
• PubChem ID: 24847467
• Update Time: 2025-10-28

Acetonitrile,2-(butylamino)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-(butylamino)-
• (n-Butylamino)acetonitrile
• (butylamino)acetonitrile
• 2-butylaminoacetonitrile
• N-(cyanomethyl)butylamine
• N-butyl-glycine nitrile
• N-Butyl-glycin-nitril
• N-n-Butylaminoacetonitrile
• Acetonitrile,(butylamino)- (8CI,9CI)
• Glycinonitrile, N-butyl- (6CI)
• (Cyanomethyl)(butyl)amine
• Butylaminoacetonitrile
• N-Cyanomethyl-N-butylamine
• NSC 103146
• InChI=1/C6H12N2/c1-2-3-5-8-6-4-7/h8H,2-3,5-6H2,1H3
• 2-(butylamino)acetonitrile
• SPMMZKAWNAKPJM-UHFFFAOYSA-
• J-017781
• STR05046
• AKOS000251132
• 3010-04-6
• butylamino-acetonitrile
• SCHEMBL442358
• DTXSID90184186
• MFCD00001888
• CS-0323723
• NS00028853
• NSC103146
• (Butylamino)acetonitrile, 97%
• EINECS 221-132-7
• NSC-103146
• F79751
• Acetonitrile, (butylamino)-
• DB-247267

• MDL： MFCD00001888
• Inchi： 1S/C6H12N2/c1-2-3-5-8-6-4-7/h8H,2-3,5-6H2,1H3
• InChI Key： SPMMZKAWNAKPJM-UHFFFAOYSA-N
• SMILES： N(CC#N)CCCC

Computed Properties

• Exact Mass: 112.10000
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 79.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.8

Experimental Properties

• Color/Form: Yellow or brown transparent liquid
• Density: 0.891 g/mL at 25 °C(lit.)
• Boiling Point: 85 °C/9 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.434(lit.)
• PSA: 35.82000
• LogP: 1.29058
• Solubility: Not determined

Acetonitrile,2-(butylamino)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R20/21/22; R36/37/38

Additional information on Acetonitrile,2-(butylamino)-

Acetonitrile,2-(butylamino)- (CAS No. 3010-04-6): A Versatile Intermediate in Modern Chemical Synthesis

Acetonitrile,2-(butylamino)-, with the chemical formula C₇H₁₃N, is a significant compound in the realm of organic synthesis and pharmaceutical research. Its molecular structure, featuring a nitrile group and a butylamino substituent, makes it a valuable intermediate in the preparation of various bioactive molecules. This introduction delves into the properties, applications, and recent advancements involving Acetonitrile,2-(butylamino)-, particularly in the context of cutting-edge research and industrial processes.

The compound is characterized by its high solvency power, which stems from its ability to dissolve a wide range of polar and non-polar substances. This property is particularly advantageous in pharmaceutical synthesis, where it serves as an effective solvent for reactions involving sensitive intermediates. The presence of both the nitrile group and the butylamino moiety allows for diverse functionalization pathways, making it a cornerstone in the development of novel therapeutic agents.

In recent years, Acetonitrile,2-(butylamino)- has garnered attention for its role in the synthesis of complex organic molecules. For instance, it has been utilized in the preparation of chiral auxiliaries and ligands that are essential for asymmetric catalysis. This application is particularly relevant in the pharmaceutical industry, where enantiopure compounds are often required for their enhanced biological activity and reduced side effects. The compound's ability to participate in nucleophilic addition reactions further extends its utility in constructing intricate molecular frameworks.

Moreover, Acetonitrile,2-(butylamino)- has found applications in materials science, where it acts as a precursor for the synthesis of advanced polymers and coatings. These materials exhibit unique properties such as high thermal stability and chemical resistance, making them suitable for demanding industrial applications. The compound's versatility is also evident in its use as a reagent in spectroscopic studies, where it serves as an effective solvent for analyzing complex mixtures.

Recent research has highlighted the compound's importance in drug discovery and development. For example, studies have demonstrated its role in the synthesis of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The nitrile group in Acetonitrile,2-(butylamino)- facilitates the formation of stable intermediates that can be further functionalized to produce potent pharmacophores. Additionally, its compatibility with high-throughput screening platforms makes it an ideal candidate for rapid hit identification and lead optimization.

The compound's influence extends beyond pharmaceuticals into agrochemicals and specialty chemicals. In agrochemical research, it has been employed in the synthesis of herbicides and fungicides that exhibit improved efficacy and environmental safety. The butylamino group provides a handle for further derivatization, allowing chemists to fine-tune the properties of these compounds to meet specific agricultural needs.

In industrial settings, Acetonitrile,2-(butylamino)- is valued for its role in large-scale chemical processes. Its use as a solvent in continuous flow reactors has enabled more efficient and sustainable production methods compared to traditional batch processes. This shift towards greener chemistry aligns with global efforts to reduce waste and energy consumption while maintaining high yields and product purity.

The safety profile of Acetonitrile,2-(butylamino)- is another critical aspect that underscores its widespread adoption. While handling any chemical requires adherence to proper safety protocols, this compound has been extensively studied for its toxicity and environmental impact. Research indicates that when used responsibly, it poses minimal risks to human health and ecosystems. However, its flammability necessitates careful storage and handling to prevent accidents.

In conclusion, Acetonitrile,2-(butylamino)- (CAS No. 3010-04-6) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties make it indispensable in pharmaceutical synthesis, materials science, and industrial chemistry. As research continues to uncover new uses for this versatile intermediate, its significance is expected to grow even further. The ongoing development of innovative synthetic methodologies will undoubtedly expand its utility, reinforcing its position as a cornerstone of modern chemical research.